Basic blue 99
Basic blue 99
Basic Blue 99 is a synthetic pigment sometimes referred to in general terms as a naphthoquinoneimine color. Basic Blue 99 is used in semi-permanent hair coloring systems that are usually applied in a shampoo base and contain thickeners, alkalizers, and foam stabilizers. The color that is produced results from careful formulation of the product.
Brand Name:
Vulcanchem
CAS No.:
68123-13-7
VCID:
VC20744761
InChI:
InChI=1S/C19H19BrN4O2.ClH/c1-24(2,3)11-6-4-5-10(7-11)23-15-9-14(22)16-17(19(15)26)13(21)8-12(20)18(16)25;/h4-9H,1-3H3,(H4-,21,22,23,25,26);1H
SMILES:
C[N+](C)(C)C1=CC=CC(=C1)N=C2C=C(C3=C(C2=O)C(=CC(=C3O)Br)N)N.[Cl-]
Molecular Formula:
C19H20BrClN4O2
Molecular Weight:
451.7 g/mol
Basic blue 99
CAS No.: 68123-13-7
Main Products
Cat. No.: VC20744761
Molecular Formula: C19H20BrClN4O2
Molecular Weight: 451.7 g/mol
* For research use only. Not for human or veterinary use.
| Description | Basic Blue 99 is a synthetic pigment sometimes referred to in general terms as a naphthoquinoneimine color. Basic Blue 99 is used in semi-permanent hair coloring systems that are usually applied in a shampoo base and contain thickeners, alkalizers, and foam stabilizers. The color that is produced results from careful formulation of the product. |
|---|---|
| CAS No. | 68123-13-7 |
| Molecular Formula | C19H20BrClN4O2 |
| Molecular Weight | 451.7 g/mol |
| IUPAC Name | [3-[(4,8-diamino-6-bromo-5-hydroxy-1-oxonaphthalen-2-ylidene)amino]phenyl]-trimethylazanium;chloride |
| Standard InChI | InChI=1S/C19H19BrN4O2.ClH/c1-24(2,3)11-6-4-5-10(7-11)23-15-9-14(22)16-17(19(15)26)13(21)8-12(20)18(16)25;/h4-9H,1-3H3,(H4-,21,22,23,25,26);1H |
| Standard InChI Key | RFQSMLBZXQOMKK-UHFFFAOYSA-N |
| Isomeric SMILES | C[N+](C)(C)C1=CC=CC(=C1)NC2=CC(=C3C(=C(C=C(C3=O)Br)N)C2=O)N.[Cl-] |
| SMILES | C[N+](C)(C)C1=CC=CC(=C1)N=C2C=C(C3=C(C2=O)C(=CC(=C3O)Br)N)N.[Cl-] |
| Canonical SMILES | C[N+](C)(C)C1=CC=CC(=C1)N=C2C=C(C3=C(C2=O)C(=CC(=C3O)Br)N)N.[Cl-] |
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